Cas no 1325210-62-5 (Rivaroxaban Impurity 74)

Rivaroxaban Impurity 74 structure
Rivaroxaban Impurity 74 structure
Product Name:Rivaroxaban Impurity 74
CAS No:1325210-62-5
Molecular Formula:C18H20ClN3O4S
Molecular Weight:409.887102127075
CID:4583992
PubChem ID:68578306

Rivaroxaban Impurity 74 Properties

Names and Identifiers

    • 2-ThiophenecarboxaMide, 5-chloro-N-[(2S)-2-hydroxy-3-[[4-(3-oxo-4-Morpholinyl)phenyl]aMino]propyl]-
    • Rivaroxaban Impurity 31(Decarbonyl Rivaroxaban)
    • 5-Chloro-N-[(2S)-2-hydroxy-3-[[4-(3-oxo-4-morpholinyl)phenyl]amino]propyl]-2-thiophenecarboxamide
    • 1325210-62-5
    • VW2QXF5MH3
    • SCHEMBL3276611
    • InChIKey: OKMRQXXUAFSBCM-AWEZNQCLSA-N
    • Inchi: 1S/C18H20ClN3O4S/c19-16-6-5-15(27-16)18(25)21-10-14(23)9-20-12-1-3-13(4-2-12)22-7-8-26-11-17(22)24/h1-6,14,20,23H,7-11H2,(H,21,25)/t14-/m0/s1
    • SMILES: C1(C(NC[C@@H](O)CNC2=CC=C(N3CCOCC3=O)C=C2)=O)SC(Cl)=CC=1

Computed Properties

  • Exact Mass: 409.0863050g/mol
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 409.0863050g/mol
  • Heavy Atom Count: 27
  • Complexity: 519
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.8
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • Boiling Point: NA
  • Melting Point: NA

Rivaroxaban Impurity 74 Related Literature

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